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Compound of Interest

Compound Name: AP-14145 HCI

Cat. No.: B1192163

Get Quote
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Compound Profile & Stability Overview

AP-14145 Hydrochloride is a potent, negative allosteric modulator of KCa2 (SK) channels.[1][2]
As a hydrochloride salt, it exhibits specific physicochemical properties—primarily hygroscopicity
and pH-dependent solubility—that dictate its stability.

Physicochemical Summary
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Property Specification Critical Note
Verify batch-specific CoA for
CAS Number 2387505-59-9 _
hydration state.[1]
_ Batch MW may vary due to
Molecular Weight 398.81 g/mol
water content (hydrates).[1]
- Stable. Recommended for
Solubility (DMSO) ~100 mM (39 mg/mL) ]
stock solutions.[1]
N Risk. Prone to precipitation
Solubility (Water) Very Low / Unstable )
and hydrolysis.
. ] Stable for >2 years if kept dry
Storage (Solid) -20°C (Desiccated)
and dark.
) Stable for ~6 months. Avoid
Storage (Solution) -80°C (Anhydrous)

freeze-thaw.

Critical Degradation Pathways

To prevent degradation, you must understand why it occurs. AP-14145 HCI is susceptible to
three primary failure modes:

o Hygroscopic Hydrolysis (Chemical):

o Mechanism: The HCI salt form attracts atmospheric moisture. Water molecules attack the
acetamide linkage (amide hydrolysis) or facilitate ring oxidation, leading to ring-opening or
cleavage.

o Indicator: Clumping of powder; "vinegar-like" smell (rare, indicates advanced hydrolysis).
e Photolytic Oxidation (Chemical):

o Mechanism: The benzimidazole core and trifluoromethyl-phenyl moiety can generate free
radicals upon UV exposure, leading to N-oxidation or polymerization.

o Indicator: Solution turns yellow or brown.
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» Salt Disproportionation (Physical):

o Mechanism: In high-humidity environments or basic aqueous buffers (pH > 7.4), the HCI
counter-ion may dissociate, causing the molecule to revert to its free base form. The free
base is insoluble in water, resulting in immediate precipitation.

o Indicator: Visible white precipitate or "cloudiness” upon dilution.

Master Protocol: Preparation & Storage

Step 1: Anhydrous Stock Preparation
e Solvent Choice: Use High-Grade Anhydrous DMSO (Dimethyl Sulfoxide).

o Why: DMSO stabilizes the polar salt form while preventing hydrolysis.

o Avoid: Ethanol (unless necessary for specific in vivo formulations) due to higher
evaporation rates and potential for esterification if traces of acid are present.

o Concentration: Prepare a 10 mM or 50 mM stock. Higher concentrations (up to 100 mM) are
possible but increase the risk of "crashing out" upon freezing.

Step 2: The "Crash” Dilution Method

Never add the buffer to the DMSO stock. Always add the DMSO stock to the buffer.
» Vortex the buffer (e.g., PBS, pH 7.2) to create a vortex cone.
o Slowly pipette the AP-14145 DMSO stock directly into the center of the vortex.

e Result: Rapid dispersion prevents local high concentrations that trigger precipitation.

Step 3: Storage Workflow (Visualized)
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Figure 1: Optimal workflow for handling AP-14145 HCI to minimize hygroscopic degradation
and freeze-thaw damage.

Troubleshooting & FAQs
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Q1: My AP-14145 solution turned yellow after 2 weeks at

4°C. Is it still usable?
Status:Likely Degraded.

o Cause: Yellowing in benzimidazole compounds typically indicates photo-oxidation.

» Solution: Discard the solution. For future experiments, store working solutions in amber
tubes or wrap clear tubes in aluminum foil. Never store working solutions (aqueous) for more
than 24 hours.

Q2: | see a white precipitate immediately after diluting
into PBS (pH 7.4). Why?

Status:Salt Disproportionation / Solubility Limit Exceeded.

o Cause: AP-14145 is an HCI salt.[3][4][5] At physiological pH (7.4), the equilibrium shifts
toward the free base, which is hydrophobic.

e Troubleshooting:
o Reduce Concentration: Ensure your final concentration is < 10 uM in aqueous buffer.
o Check DMSO %: Maintain at least 0.1% DMSO in the final buffer to aid solubility.

o Use a Carrier: For higher concentrations, use 20% Captisol® or Tween-80 to encapsulate
the free base.

Q3: Can | use water to make the stock solution?
Answer:NO.

e Reasoning: While HCI salts are theoretically water-soluble, AP-14145 has a large
hydrophobic region (trifluoromethyl-phenyl). In water, it forms a metastable solution that will
hydrolyze over time or precipitate unpredictably.

o Correct Protocol: Dissolve in 100% DMSO, then dilute into water immediately before use.
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Q4: How do | handle the "Batch Specific Molecular
Weight"?

Answer:

o Context: HCI salts can be hydrates (e.g., monohydrate, dihydrate). A generic MW of 398.81
might not match your specific vial.

o Action: Check the label on the vial or the Certificate of Analysis (CoA).
» Calculation:

Failure to adjust for batch MW is a common cause of potency errors.

Decision Logic: Solvent Selection

Use this logic gate to determine the correct solvent system for your specific assay.

. : PBS/Media + <0.1% DMSO
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Figure 2: Solvent selection decision tree based on experimental application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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